(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide

• CAS No.: 26178-94-9
• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol
• IUPAC Name: 5-methyl-4-[(4-methylphenyl)diazenyl]-3-oxo-1H-pyrazole-2-carbothioamide
• InChI: InChI=1S/C12H13N5OS/c1-7-3-5-9(6-4-7)14-15-10-8(2)16-17(11(10)18)12(13)19/h3-6,16H,1-2H3,(H2,13,19)
• InChI Key: FVSXAAIFPCFSGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=NC2=C(NN(C2=O)C(=S)N)C

Description

(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a pyrazole-based heterocyclic compound featuring a carbothioamide group at position 1, a hydrazinylidene moiety at position 4, and a 4-methylphenyl substituent. This compound belongs to a broader class of pyrazole derivatives known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties .

The hydrazinylidene group is likely introduced through condensation reactions involving substituted phenylhydrazines .

Biological Activity

(4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a complex organic compound with significant potential in medicinal chemistry. Its molecular formula is C$_{12}$H$_{13}$N$_5$OS, and it has a molecular weight of 275.33 g/mol. This compound features a pyrazole core, which is often associated with various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Properties

Research indicates that pyrazole derivatives exhibit notable antimicrobial activity . For instance, compounds similar to (4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide have shown effectiveness against a range of pathogens. The structural features of these compounds, particularly the presence of hydrazine and thiazole moieties, enhance their interaction with microbial targets.

Anticancer Activity

The compound has been investigated for its anticancer properties . A study highlighted that derivatives of pyrazole with thiazole rings demonstrated significant cytotoxic effects against various cancer cell lines. For example, certain substituted pyrazoles showed IC$_{50}$ values lower than conventional chemotherapeutic agents like doxorubicin, indicating superior efficacy in inhibiting cancer cell proliferation .

Case Studies

• Study on HepG2 Cell Line : In a study assessing the antiproliferative activity of several pyrazole derivatives against the HepG2 human liver carcinoma cell line, compounds derived from (4E)-3-methyl-4-[2-(4-methylphenyl)hydrazinylidene]-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide exhibited promising results. The presence of electronegative substituents was crucial for enhancing activity .
• Mechanism of Action : The mechanism involves interaction with specific molecular targets such as enzymes and receptors that regulate cell growth and apoptosis. This interaction leads to alterations in cellular signaling pathways, promoting apoptosis in cancer cells .

Structure-Activity Relationship (SAR)

The structure-activity relationship (SAR) analysis indicates that modifications to the phenyl and hydrazine groups significantly influence biological activity:

Compound Feature	Effect on Activity
Methyl group at position 4 on phenyl	Increases anticancer potency
Presence of electron-withdrawing groups	Enhances antimicrobial activity
Hydrazine linkage	Critical for cytotoxic effects

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The 4-methylphenyl group in the target compound is electron-donating, increasing lipophilicity compared to electron-withdrawing substituents (e.g., Cl in ). This may enhance membrane permeability in biological systems.
• Steric Effects : The naphthyl-substituted compound shows reduced conformational flexibility due to its bulky substituent, which may limit binding to biological targets.

Crystallographic and Packing Behavior

Crystal structures of related compounds reveal distinct packing patterns influenced by substituents:

• The 4-chlorophenyl derivative crystallizes in the monoclinic space group C2/c with a unit cell volume of 2608.2 ų. Hydrogen bonds form between the carbothioamide S atom and adjacent NH groups.
• The 2-methoxyphenyl analog adopts the P2/c space group with a smaller unit cell (1384.7 ų), stabilized by N–H···O and N–H···S hydrogen bonds involving the methoxy oxygen.